Cas no 1696659-89-8 ((2,2-dimethylcyclohexyl)methanesulfonamide)

• Product Name: (2,2-dimethylcyclohexyl)methanesulfonamide
• CAS No: 1696659-89-8
• MF: C₉H₁₉NO₂S
• MW: 205.317661523819
• CID: 5244990
• PubChem ID: 107186500
• Update Time: 2025-05-20

(2,2-dimethylcyclohexyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• Cyclohexanemethanesulfonamide, 2,2-dimethyl-
• (2,2-dimethylcyclohexyl)methanesulfonamide

• Inchi： 1S/C9H19NO2S/c1-9(2)6-4-3-5-8(9)7-13(10,11)12/h8H,3-7H2,1-2H3,(H2,10,11,12)
• InChI Key： PDRJJBGAWUWGAQ-UHFFFAOYSA-N
• SMILES： C1(CS(N)(=O)=O)CCCCC1(C)C

Additional information on (2,2-dimethylcyclohexyl)methanesulfonamide

Comprehensive Overview of (2,2-dimethylcyclohexyl)methanesulfonamide (CAS No. 1696659-89-8)

(2,2-dimethylcyclohexyl)methanesulfonamide (CAS No. 1696659-89-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This sulfonamide derivative is characterized by its unique cyclohexyl structure, which plays a crucial role in its chemical reactivity and potential applications. Researchers and industry professionals are increasingly interested in this compound due to its promising properties and versatility in synthetic chemistry.

The molecular structure of (2,2-dimethylcyclohexyl)methanesulfonamide features a dimethyl-substituted cyclohexyl ring, which enhances its stability and solubility in various organic solvents. This structural attribute makes it an excellent candidate for intermediates in drug synthesis, particularly in the development of small-molecule therapeutics. The sulfonamide group further contributes to its bioactivity, making it a valuable building block in medicinal chemistry.

One of the most searched questions about (2,2-dimethylcyclohexyl)methanesulfonamide relates to its potential applications in drug discovery. Recent studies highlight its role as a key intermediate in the synthesis of compounds targeting central nervous system (CNS) disorders and inflammatory diseases. The compound's ability to modulate specific biological pathways has positioned it as a subject of interest in high-throughput screening and structure-activity relationship (SAR) studies.

In addition to pharmaceutical applications, (2,2-dimethylcyclohexyl)methanesulfonamide is also explored in material science. Its robust chemical framework makes it suitable for designing advanced polymers and coatings with enhanced durability. Researchers are investigating its potential in creating heat-resistant materials and corrosion inhibitors, addressing some of the most pressing challenges in industrial chemistry.

The synthesis of (2,2-dimethylcyclohexyl)methanesulfonamide typically involves multi-step organic reactions, including cyclohexane functionalization and sulfonylation. Optimizing these processes is a hot topic in synthetic chemistry, as it directly impacts the compound's yield and purity. Recent advancements in catalytic methods and green chemistry have further improved the efficiency of its production, aligning with the growing demand for sustainable chemical practices.

Market trends indicate a rising demand for (2,2-dimethylcyclohexyl)methanesulfonamide, driven by its expanding applications in pharmaceuticals and specialty chemicals. Industry reports suggest that the compound's market value is projected to grow significantly, particularly in regions with strong biotech and chemical manufacturing sectors. This growth is further fueled by increasing investments in R&D and collaborations between academic institutions and pharmaceutical companies.

For researchers and professionals seeking high-quality (2,2-dimethylcyclohexyl)methanesulfonamide, it is essential to source the compound from reputable suppliers who adhere to stringent quality control standards. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity and structural integrity. Ensuring the compound's quality is critical for achieving reproducible results in both laboratory and industrial settings.

In summary, (2,2-dimethylcyclohexyl)methanesulfonamide (CAS No. 1696659-89-8) is a versatile and valuable compound with wide-ranging applications in pharmaceuticals, material science, and industrial chemistry. Its unique structural features and functional groups make it a focal point of ongoing research, particularly in the development of novel therapeutics and advanced materials. As the scientific community continues to explore its potential, this compound is poised to play an increasingly important role in innovation and technology.